Cas no 894894-14-5 (2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-fluorophenyl)acetamide
• CAS No: 894894-14-5
• MF: C₂₄H₁₇ClFN₃O₃
• MW: 449.861488103867
• CID: 5422929
• PubChem ID: 20929833
• Update Time: 2025-10-31

2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 894894-14-5
• 2-[3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]-N-(4-fluorophenyl)acetamide
• F3411-1755
• 2-[3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]-N-(4-fluorophenyl)acetamide
• 2-(3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(4-fluorophenyl)acetamide
• AKOS001951282
• 3-(3-Chlorobenzoyl)-N-(4-fluorophenyl)-7-methyl-4-oxo-1,8-naphthyridine-1(4H)-acetamide
• 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C24H17ClFN3O3/c1-14-5-10-19-23(32)20(22(31)15-3-2-4-16(25)11-15)12-29(24(19)27-14)13-21(30)28-18-8-6-17(26)7-9-18/h2-12H,13H2,1H3,(H,28,30)
• InChI Key： XNQDZQMVPBSFPQ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(F)C=C2)=O)C2C(=CC=C(C)N=2)C(=O)C(C(=O)C2=CC=CC(Cl)=C2)=C1

Computed Properties

• Exact Mass: 449.0942473g/mol
• Monoisotopic Mass: 449.0942473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.422±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 679.3±55.0 °C(Predicted)
• pka: 12.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-fluorophenyl)acetamide

Introduction to 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-fluorophenyl)acetamide (CAS No. 894894-14-5) in Modern Pharmaceutical Research

2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-fluorophenyl)acetamide, identified by its CAS number 894894-14-5, represents a sophisticated molecular entity that has garnered significant attention in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class of heterocyclic scaffolds, which are well-documented for their broad spectrum of biological activities and structural versatility. The presence of multiple pharmacophoric elements, including a chlorobenzoyl moiety, a methyl group at the 7-position of the naphthyridine ring, and a fluorophenylacetylamide substituent, underscores its potential as a versatile building block for drug discovery initiatives.

The naphthyridine core is a privileged structure in medicinal chemistry, renowned for its ability to interact with various biological targets. Specifically, derivatives of naphthyridine have been extensively explored for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The incorporation of a 3-chlorobenzoyl group at the 2-3 position introduces additional functionality that can modulate electronic and steric properties, influencing both binding affinity and metabolic stability. This strategic placement of the chlorobenzoyl moiety is particularly noteworthy, as it has been shown in numerous studies to enhance interactions with biological macromolecules by extending hydrophobic interactions and forming hydrogen bonds.

The methyl group at the 7-position further fine-tunes the electronic landscape of the naphthyridine scaffold. This substitution not only affects the overall shape of the molecule but also influences its solubility and permeability across biological membranes. Such structural modifications are critical in drug design, as they can significantly impact pharmacokinetic profiles. Moreover, the fluorophenylacetylamide moiety at the nitrogen position introduces a fluorine atom, a common pharmacophore known for its ability to enhance metabolic stability and binding affinity. The phenyl ring provides additional hydrophobic interactions with target proteins, while the acetylamide group serves as a hinge region that can be further functionalized to improve drug-like properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. In this context, 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-fluorophenyl)acetamide has emerged as a promising candidate for further investigation. Its unique structural features make it an attractive scaffold for designing molecules with enhanced potency and selectivity against various therapeutic targets. For instance, studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways.

The synthesis of such complex molecules requires meticulous attention to detail to ensure high yield and purity. Modern synthetic methodologies often employ transition metal catalysis and flow chemistry techniques to achieve efficient production scales. The chlorobenzoyl group, in particular, necessitates careful handling due to its potential reactivity under certain conditions. However, advances in synthetic chemistry have enabled the reliable introduction of this moiety into complex frameworks without compromising overall yields.

In terms of biological evaluation, 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-fluorophenyl)acetamide has been tested in various in vitro assays to assess its interaction with potential targets. Preliminary results indicate promising activity against certain kinases and transcription factors implicated in human diseases. These findings align with broader trends in drug discovery where naphthyridine derivatives continue to be explored for their therapeutic potential. The fluorophenylacetylamide substituent, in particular, has been highlighted as a key determinant of biological activity due to its ability to modulate binding interactions.

The development of novel pharmaceutical agents is an iterative process that involves continuous optimization based on structural and functional data. Computational modeling plays a pivotal role in this endeavor by providing insights into molecular interactions at an atomic level. For instance, molecular dynamics simulations can reveal how 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-fluorophenyl)acetamide interacts with target proteins or nucleic acids. Such simulations can guide medicinal chemists in designing analogs with improved binding affinities or altered selectivity profiles.

The incorporation of fluorine atoms into drug candidates is a well-established strategy to enhance pharmacological properties. In this compound, the fluorine atom at the phenyl ring contributes to metabolic stability by resisting hydrolysis under physiological conditions. Additionally, fluorine can participate in favorable dipole-dipole interactions with polar residues on target proteins. These effects collectively contribute to improved drug efficacy and reduced off-target effects—a critical consideration in modern drug development.

As research progresses， interdisciplinary collaborations between synthetic chemists、biologists、and computational scientists will be essential for translating laboratory discoveries into viable therapeutics。The study of 2--3--(3--chlorobenzoyl)--7--methyl--4--oxo--1、4--dihydro--1、8--naphthyridin--1--ylyl--N--(4--fluorophenyl)acetamide exemplifies how innovative molecular design can lead to breakthroughs in medicine。By leveraging cutting-edge technologies and integrating diverse expertise，the pharmaceutical industry continues to push boundaries toward more effective treatments for human diseases。